Cas no 71140-51-7 ((R)-Mephenytoin)

• Product Name: (R)-Mephenytoin
• CAS No: 71140-51-7
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• MDL: MFCD00272651
• CID: 571586
• PubChem ID: 119127
• Update Time: 2025-05-21

(R)-Mephenytoin Chemical and Physical Properties

Names and Identifiers

• 2,4-Imidazolidinedione,5-ethyl-3-methyl-5-phenyl-, (5R)-
• (R)-Mephenytoin
• AC-ARG-OME HCL
• (R)-(-)-MEPHENYTOIN
• 2,4-Imidazolidinedione, 5-ethyl-3-methyl-5-phenyl-, (R)-
• AB8E1O1L3L
• CHEMBL1454439
• (5r)-5-ethyl-3-methyl-5-phenylimidazolidine-2,4-dione
• (-)-S-MEPHENYTOIN
• AKOS030627474
• MFCD00272651
• (R)-(-)-5-Ethyl-3-methyl-5-phenylhydantoin
• MS-23205
• (-)-MESANTOIN
• (-)-Mephenytoin
• (R)-5-Ethyl-3-methyl-5-phenylimidazolidine-2,4-dione
• 2,4-Imidazolidinedione, 5-ethyl-3-methyl-5-phenyl-, (5R)-
• HY-126043
• (-)-5-Ethyl-3-methyl-5-phenylhydantoin
• UNII-AB8E1O1L3L
• Q27273838
• R-Mephenytoin
• (R)-(-)-5-Ethyl-3-methyl-5-phenyl-2,4-imidazolidinedione
• CAS-50-12-4
• Mephenytoin, (-)-
• Mephenytoin, L-
• NCGC00016212-01
• 71140-51-7
• GMHKMTDVRCWUDX-GFCCVEGCSA-N
• EN300-23670111
• MEPHENYTOIN, (R)-
• BIDD:PXR0062
• l-Mephenytoin
• EX-A6721
• (5R)-5-Ethyl-3-methyl-5-phenyl-2,4-imidazolidinedione
• s10440
• CS-0090311

• MDL： MFCD00272651
• Inchi： 1S/C12H14N2O2/c1-3-12(9-7-5-4-6-8-9)10(15)14(2)11(16)13-12/h4-8H,3H2,1-2H3,(H,13,16)/t12-/m1/s1
• InChI Key： GMHKMTDVRCWUDX-GFCCVEGCSA-N
• SMILES： O=C1[C@](C2C=CC=CC=2)(CC)NC(N1C)=O

Computed Properties

• Exact Mass: 218.10600
• Monoisotopic Mass: 218.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• Melting Point: 137-138°C
• PSA: 49.41000
• LogP: 1.74020

(R)-Mephenytoin Security Information

• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R22; R36/37/38

Additional information on (R)-Mephenytoin

(R)-Mephenytoin: A Comprehensive Overview

(R)-Mephenytoin, also known by its CAS number 71140-51-7, is a compound of significant interest in the field of pharmaceutical chemistry and drug development. This compound has garnered attention due to its unique chemical properties and potential applications in various therapeutic areas. In this article, we will delve into the details of (R)-Mephenytoin, including its structure, synthesis, pharmacological properties, and recent advancements in its research.

The chemical structure of (R)-Mephenytoin is characterized by a specific stereochemistry that plays a crucial role in its biological activity. The compound belongs to the class of mephenytoins, which are known for their anticonvulsant properties. Recent studies have highlighted the importance of stereochemistry in determining the efficacy and safety profiles of such compounds. Researchers have explored the synthesis of enantiomerically pure forms of (R)-Mephenytoin to better understand its pharmacokinetics and pharmacodynamics.

One of the most promising areas of research involving (R)-Mephenytoin is its potential application as a neuroprotective agent. Recent findings suggest that this compound may exhibit protective effects against oxidative stress and neuronal damage, making it a candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, studies have explored its role in modulating ion channels, which could have implications for treating epilepsy and other neurological disorders.

The synthesis of (R)-Mephenytoin has been optimized through various methodologies, including asymmetric catalysis and enantioselective reactions. These advancements have not only improved the yield but also enhanced the purity of the compound, which is critical for preclinical and clinical studies. Researchers are now focusing on scaling up these methods to meet the demands of large-scale production.

In terms of pharmacokinetics, recent studies have provided insights into the absorption, distribution, metabolism, and excretion (ADME) properties of (R)-Mephenytoin. These studies are essential for determining the optimal dosing regimen and route of administration. Furthermore, toxicological evaluations have been conducted to assess the safety profile of this compound, with encouraging results indicating low toxicity at therapeutic doses.

The application of computational chemistry tools has significantly contributed to our understanding of (R)-Mephenytoin's interactions with biological systems. Molecular docking studies have revealed potential binding sites on target proteins, providing a foundation for rational drug design. Moreover, machine learning algorithms are being employed to predict the compound's behavior in different biological environments, accelerating the drug discovery process.

Looking ahead, collaborative efforts between academia and industry are expected to drive further innovation in the development of (R)-Mephenytoin-based therapies. The integration of advanced technologies such as artificial intelligence (AI) and big data analytics is anticipated to revolutionize how we approach drug development for complex diseases.

In conclusion, (R)-Mephenytoin represents a promising compound with diverse applications in medicine. Its unique chemical properties, coupled with ongoing research advancements, position it as a key player in the fight against neurological disorders. As we continue to unravel its potential, it is clear that this compound will play a pivotal role in shaping future therapeutic strategies.